Cas no 1420841-79-7 (tert-butyl 4-(2-sulfanylethyl)piperidine-1-carboxylate)

• Product Name: tert-butyl 4-(2-sulfanylethyl)piperidine-1-carboxylate
• CAS No: 1420841-79-7
• MF: C₁₂H₂₃NO₂S
• MW: 245.381522417068
• MDL: MFCD24381638
• CID: 2091898
• PubChem ID: 71630117
• Update Time: 2025-04-21

tert-butyl 4-(2-sulfanylethyl)piperidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-Butyl 4-(2-mercaptoethyl)piperidine-1-carboxylate
• tert-butyl 4-(2-sulfanylethyl)piperidine-1-carboxylate
• SCHEMBL3132960
• 1-Boc-4-(2-Mercaptoethyl)piperidine
• tert-Butyl4-(2-mercaptoethyl)piperidine-1-carboxylate
• 1420841-79-7
• AKOS024463224
• DB-233777
• EN300-1288456

• MDL： MFCD24381638
• Inchi： 1S/C12H23NO2S/c1-12(2,3)15-11(14)13-7-4-10(5-8-13)6-9-16/h10,16H,4-9H2,1-3H3
• InChI Key： ZOTSQAZEOQINKD-UHFFFAOYSA-N
• SMILES： SCCC1CCN(C(=O)OC(C)(C)C)CC1

Computed Properties

• Exact Mass: 245.14495015Da
• Monoisotopic Mass: 245.14495015Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 230
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 30.5Ų

tert-butyl 4-(2-sulfanylethyl)piperidine-1-carboxylate Security Information

• Signal Word：Warning
• Hazard Statement： H302-H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Storage Condition：Sealed in dry,2-8°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidinecarboxylic acids
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidinecarboxylic acids and derivatives Piperidinecarboxylic acids